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(R)-N-(1-Methyl-2-phenylethyl)adenosine (R)-N-(1-Methyl-2-phenylethyl)adenosine (-)-n6-(2-phenylisopropyl)adenosine is a purine nucleoside.
N-Isopropyl-N-phenyl-adenosine. Antilipemic agent. Synonym: TH 162.
Brand Name: Vulcanchem
CAS No.: 38594-96-6
VCID: VC0545133
InChI: InChI=1S/C19H23N5O4/c1-11(7-12-5-3-2-4-6-12)23-17-14-18(21-9-20-17)24(10-22-14)19-16(27)15(26)13(8-25)28-19/h2-6,9-11,13,15-16,19,25-27H,7-8H2,1H3,(H,20,21,23)/t11-,13-,15-,16-,19-/m1/s1
SMILES: CC(CC1=CC=CC=C1)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O
Molecular Formula: C19H23N5O4
Molecular Weight: 385.4 g/mol

(R)-N-(1-Methyl-2-phenylethyl)adenosine

CAS No.: 38594-96-6

Cat. No.: VC0545133

Molecular Formula: C19H23N5O4

Molecular Weight: 385.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

(R)-N-(1-Methyl-2-phenylethyl)adenosine - 38594-96-6

Specification

Description (-)-n6-(2-phenylisopropyl)adenosine is a purine nucleoside.
N-Isopropyl-N-phenyl-adenosine. Antilipemic agent. Synonym: TH 162.
CAS No. 38594-96-6
Molecular Formula C19H23N5O4
Molecular Weight 385.4 g/mol
IUPAC Name (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[[(2R)-1-phenylpropan-2-yl]amino]purin-9-yl]oxolane-3,4-diol
Standard InChI InChI=1S/C19H23N5O4/c1-11(7-12-5-3-2-4-6-12)23-17-14-18(21-9-20-17)24(10-22-14)19-16(27)15(26)13(8-25)28-19/h2-6,9-11,13,15-16,19,25-27H,7-8H2,1H3,(H,20,21,23)/t11-,13-,15-,16-,19-/m1/s1
Standard InChI Key RIRGCFBBHQEQQH-SSFGXONLSA-N
Isomeric SMILES C[C@H](CC1=CC=CC=C1)NC2=C3C(=NC=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O
SMILES CC(CC1=CC=CC=C1)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O
Canonical SMILES CC(CC1=CC=CC=C1)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O
Appearance Solid powder

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